Cas no 2118959-55-8 (Dicyclohexyl-[2-propan-2-yloxy-6-[2,4,6-tri(propan-2-yl)phenyl]phenyl]phosphane)

• Product Name: Dicyclohexyl-[2-propan-2-yloxy-6-[2,4,6-tri(propan-2-yl)phenyl]phenyl]phosphane
• CAS No: 2118959-55-8
• MF: C₃₆H₅₅OP
• MW: 534.7951
• CID: 4741000
• PubChem ID: 136212919
• Update Time: 2026-02-25

Dicyclohexyl-[2-propan-2-yloxy-6-[2,4,6-tri(propan-2-yl)phenyl]phenyl]phosphane Chemical and Physical Properties

Names and Identifiers

• Ephos, >=95%
• Dicyclohexyl(3-isopropoxy-2',4',6'-triisopropyl-[1,1'-biphenyl]-2-yl)phosphine
• Dicyclohexyl-[2-propan-2-yloxy-6-[2,4,6-tri(propan-2-yl)phenyl]phenyl]phosphane
• Dicyclohexyl(3-isopropoxy-2 inverted exclamation mark ,4 inverted exclamation mark ,6 inverted exclamation mark -triisopropyl-2-biphenylyl)phosphine
• Dicyclohexyl(3-isopropoxy-2',4',6'-triisopropyl-[1,1'-biphenyl]-2-yl)phosphane
• MFCD31619192
• Dicyclohexyl(3-isopropoxy-2'',4'',6''-triisopropyl-[1,1''-biphenyl]-2-yl)phosphine
• Phosphine, dicyclohexyl[3-(1-methylethoxy)-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]-
• 2118959-55-8
• CS-0203239
• dicyclohexyl({3-isopropoxy-2',4',6'-triisopropyl-[1,1'-biphenyl]-2-yl})phosphane
• SY317704
• AT33857
• Ephos
• SCHEMBL25338156

• Inchi： 1S/C36H55OP/c1-24(2)28-22-32(25(3)4)35(33(23-28)26(5)6)31-20-15-21-34(37-27(7)8)36(31)38(29-16-11-9-12-17-29)30-18-13-10-14-19-30/h15,20-27,29-30H,9-14,16-19H2,1-8H3
• InChI Key： FDAKNRLXSJBEFL-UHFFFAOYSA-N
• SMILES： P(C1C(=C([H])C([H])=C([H])C=1C1C(=C([H])C(C([H])(C([H])([H])[H])C([H])([H])[H])=C([H])C=1C([H])(C([H])([H])[H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])[H])OC([H])(C([H])([H])[H])C([H])([H])[H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 534.399053g/mol
• Monoisotopic Mass: 534.399053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Molecular Weight: 534.8g/mol
• XLogP3: 10.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids